Cas no 182011-09-2 (Phenol,4,5-difluoro-2,3-dimethyl-)

Phenol,4,5-difluoro-2,3-dimethyl- structure
182011-09-2 structure
Product Name:Phenol,4,5-difluoro-2,3-dimethyl-
CAS No:182011-09-2
MF:C8H8F2O
MW:158.145329475403
CID:113763
PubChem ID:10820833
Update Time:2025-04-18

Phenol,4,5-difluoro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,5-difluoro-2,3-dimethyl-
    • Phenol, 4,5-difluoro-2,3-dimethyl- (9CI)
    • 4,5-Difluoro-2,3-dimethylphenol
    • 182011-09-2
    • Inchi: 1S/C8H8F2O/c1-4-5(2)8(10)6(9)3-7(4)11/h3,11H,1-2H3
    • InChI Key: IROZJIVUUWIDKB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(C(C)=C1C)O)F

Computed Properties

  • Exact Mass: 158.05434
  • Monoisotopic Mass: 158.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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